N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-ethyl-4-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C15H22N2O3S/c1-3-17(12-15(18)16-10-4-5-11-16)21(19,20)14-8-6-13(2)7-9-14/h6-9H,3-5,10-12H2,1-2H3
• InChI Key: OHXQAMFTSQFLGP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCCC1)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide, also known as EOMPB, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a synthetic compound that belongs to the sulfonamide class of drugs and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin into synaptic vesicles. By inhibiting VMAT2, N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide can reduce the release of these neurotransmitters and thereby modulate their effects on the brain.

Mechanism of Action

The mechanism of action of N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves its inhibition of VMAT2, which leads to a reduction in the release of monoamine neurotransmitters. This results in a decrease in the amount of neurotransmitters available for binding to their receptors, which can lead to a modulation of their effects on the brain. The precise mechanism by which N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide inhibits VMAT2 is not fully understood, but it is thought to involve the binding of N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide to the transporter protein and the disruption of its function.
Biochemical and Physiological Effects
N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been found to have a wide range of biochemical and physiological effects, particularly in the brain. It has been shown to reduce the release of dopamine, norepinephrine, and serotonin, which are all important neurotransmitters involved in mood regulation, reward processing, and cognitive function. This reduction in neurotransmitter release can lead to changes in behavior and cognition, and has been studied in the context of addiction, depression, and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in lab experiments is its potency and selectivity for VMAT2 inhibition. This allows for precise modulation of monoamine neurotransmitter release and can help to elucidate the role of these neurotransmitters in various physiological and pathological processes. However, one limitation of N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is its potential for off-target effects, particularly on other transporter proteins. Careful experimental design and control is necessary to ensure that any observed effects are specifically due to VMAT2 inhibition and not other factors.

Future Directions

There are several future directions for research involving N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide. One area of interest is its potential for the treatment of addiction and other psychiatric disorders. By modulating monoamine neurotransmitter release, N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide may be able to reduce drug-seeking behavior and alleviate symptoms of depression and anxiety. Another area of interest is the development of new and improved VMAT2 inhibitors that may have greater potency and selectivity than N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide. Finally, further research is needed to fully elucidate the mechanism of action of N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide and its effects on other transporter proteins and neurotransmitter systems.

Synthesis Methods

The synthesis of N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide involves the reaction of N-ethyl-4-methylbenzenesulfonamide with N-(1-pyrrolidinyl)acetyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide. This synthesis method has been well-established and has been used in many studies involving N-ethyl-4-methyl-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide.